Cas no 1615-95-8 (Adianene)

• Product Name: Adianene
• CAS No: 1615-95-8
• MF: C₃₀H₅₀
• MW: 410.718009471893
• CID: 169754
• PubChem ID: 21582920
• Update Time: 2024-02-29

Adianene Chemical and Physical Properties

Names and Identifiers

• A'-Neo-25,26,28-trinorgammacer-5-ene,9,13,17-trimethyl-, (8b,9a,10a,13b,14a,17a,18b)-
• D:B-Friedo-B':A'-neogammacer-5-ene
• Adian-5-ene
• Adianene
• D:B-Friedo-B':A'-neogammacer-5-ene(7CI,8CI)
• D:B-Friedo-B/':A/'-neogammacer-5-ene
• (3R,3aR,5aR,5bS,11aS,11bR,13aS,13bR)-3a,5a,8,8,11b,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,9,10,11,11a,12,13,13b-tetradecahydrocyclopenta[a]chrysene
• DTXSID901131778
• 1615-95-8
• (8beta,9alpha,10alpha,13beta,14alpha,17alpha,18beta)-9,13,17-Trimethyl-A'-neo-25,26,28-trinorgammacer-5-ene

• Inchi： 1S/C30H50/c1-20(2)21-11-13-24-27(21,5)16-18-30(8)25-14-12-22-23(10-9-15-26(22,3)4)28(25,6)17-19-29(24,30)7/h12,20-21,23-25H,9-11,13-19H2,1-8H3/t21-,23-,24-,25+,27-,28+,29+,30-/m1/s1
• InChI Key： WZDKBHGEBSMIQO-CTXSZRMBSA-N
• SMILES： [C@@]12(C)CC[C@@]3(C)[C@@H]4CCCC(C)(C)C4=CC[C@@H]3[C@@]1(C)CC[C@]1(C)[C@@H](C(C)C)CC[C@@H]21

Computed Properties

• Exact Mass: 410.391
• Monoisotopic Mass: 410.391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 10.5

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives